Cas no 1270453-36-5 (1-4-(pyrrolidin-2-yl)phenyl-1H-pyrazole)

• Product Name: 1-4-(pyrrolidin-2-yl)phenyl-1H-pyrazole
• CAS No: 1270453-36-5
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5582996
• PubChem ID: 82613177
• Update Time: 2025-05-23

1-4-(pyrrolidin-2-yl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1270453-36-5
• 1-[4-(pyrrolidin-2-yl)phenyl]-1H-pyrazole
• EN300-1843140
• 1-4-(pyrrolidin-2-yl)phenyl-1H-pyrazole

• Inchi： 1S/C13H15N3/c1-3-13(14-8-1)11-4-6-12(7-5-11)16-10-2-9-15-16/h2,4-7,9-10,13-14H,1,3,8H2
• InChI Key： YHVVIAFTETYRKW-UHFFFAOYSA-N
• SMILES： N1CCCC1C1C=CC(=CC=1)N1C=CC=N1

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-4-(pyrrolidin-2-yl)phenyl-1H-pyrazole

Comprehensive Overview of 1-4-(pyrrolidin-2-yl)phenyl-1H-pyrazole (CAS No. 1270453-36-5)

1-4-(pyrrolidin-2-yl)phenyl-1H-pyrazole (CAS No. 1270453-36-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the pyrazole family, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a pyrrolidine moiety further enhances its pharmacological profile, making it a promising candidate for drug development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics and functional materials. Researchers are particularly interested in 1-4-(pyrrolidin-2-yl)phenyl-1H-pyrazole due to its potential role in targeting specific enzymes or receptors. For instance, its structural similarity to known kinase inhibitors has sparked investigations into its efficacy in treating diseases like cancer and autoimmune disorders. This aligns with the growing trend of personalized medicine and targeted therapies, which dominate current biomedical discussions.

The synthesis of 1-4-(pyrrolidin-2-yl)phenyl-1H-pyrazole involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling or cyclization techniques. These methods are widely explored in academic and industrial settings, reflecting the compound's relevance in modern synthetic chemistry. Additionally, its molecular docking properties have been studied to predict interactions with biological targets, a topic frequently searched by researchers in computational chemistry and drug design.

From an industrial perspective, 1-4-(pyrrolidin-2-yl)phenyl-1H-pyrazole is also valued for its potential applications in material science. Its aromatic and heterocyclic framework makes it a suitable building block for advanced polymers or organic electronics, such as OLEDs or sensors. This versatility addresses the rising interest in sustainable and high-performance materials, a hot topic in both scientific and consumer markets.

Safety and regulatory compliance are critical considerations for handling 1-4-(pyrrolidin-2-yl)phenyl-1H-pyrazole. While it is not classified as a hazardous substance, proper laboratory practices must be followed to ensure safe usage. This aligns with the increasing public focus on green chemistry and workplace safety, which are frequently searched topics in the context of chemical manufacturing.

In summary, 1-4-(pyrrolidin-2-yl)phenyl-1H-pyrazole (CAS No. 1270453-36-5) represents a multifaceted compound with broad applications in pharmaceuticals, material science, and chemical synthesis. Its unique structure and functional properties make it a subject of ongoing research, particularly in areas like drug discovery and organic electronics. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.